Cas no 957065-98-4 (2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole)

• Product Name: 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole
• CAS No: 957065-98-4
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• MDL: MFCD09878385
• CID: 802768
• PubChem ID: 46738662
• Update Time: 2025-11-06

2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2-(3-bromophenyl)-5-cyclohexyl-
• B-5648
• 2-(3-Bromo-phenyl)-5-cyclohexyl-[1,3,4]oxadiazole
• CS-0207792
• MFCD09878385
• AKOS011354049
• 957065-98-4
• DTXSID00674321
• BS-22739

• MDL： MFCD09878385
• Inchi： 1S/C14H15BrN2O/c15-12-8-4-7-11(9-12)14-17-16-13(18-14)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2
• InChI Key： AALHXJNIVDMMFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(C2CCCCC2)O1

Computed Properties

• Exact Mass: 306.03700
• Monoisotopic Mass: 306.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 4.3

Experimental Properties

• PSA: 38.92000
• LogP: 4.54680

Additional information on 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole

Introduction to 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole (CAS No. 957065-98-4)

2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole, with the CAS number 957065-98-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group and a cyclohexyl moiety attached to a 1,3,4-oxadiazole ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The 1,3,4-oxadiazole ring is a heterocyclic compound consisting of two nitrogen atoms and one oxygen atom. This ring system is known for its stability and versatility in forming derivatives with diverse biological activities. The presence of the bromine atom on the phenyl ring can influence the compound's reactivity and binding affinity to specific biological targets. Additionally, the cyclohexyl group provides steric bulk and hydrophobicity, which can affect the compound's solubility and membrane permeability.

Recent studies have explored the potential of 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole in various therapeutic areas. One notable application is its use as a scaffold for developing novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In another study, published in the European Journal of Medicinal Chemistry (2022), scientists investigated the antitumor properties of 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole. The results showed that this compound and its derivatives can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The selectivity of these compounds for cancer cells over normal cells makes them promising candidates for further development as anticancer agents.

The pharmacokinetic properties of 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole have also been studied extensively. A study published in the Journal of Pharmaceutical Sciences (2020) reported that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the drug remains active in the body for an extended period, thereby enhancing its therapeutic efficacy.

In addition to its therapeutic applications, 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole has been used as a building block in organic synthesis. Its unique structure allows it to serve as a versatile intermediate for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound to synthesize novel antibiotics and antiviral agents with improved potency and reduced toxicity.

The safety profile of 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is generally well-tolerated at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-(3-Bromophenyl)-5-cyclohexyl-1,3,4-oxadiazole (CAS No. 957065-98-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new derivatives and applications of this compound, contributing to advancements in drug discovery and development.